Cas no 2228932-14-5 (4-(3-ethynylphenyl)oxane-4-carboxylic acid)

• Product Name: 4-(3-ethynylphenyl)oxane-4-carboxylic acid
• CAS No: 2228932-14-5
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 5866076
• PubChem ID: 165764954
• Update Time: 2025-10-31

4-(3-ethynylphenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethynylphenyl)oxane-4-carboxylic acid
• EN300-1763473
• 2228932-14-5

• Inchi： 1S/C14H14O3/c1-2-11-4-3-5-12(10-11)14(13(15)16)6-8-17-9-7-14/h1,3-5,10H,6-9H2,(H,15,16)
• InChI Key： BRTWZJJXHLKPKQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=CC=C(C#C)C=2)CC1

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(3-ethynylphenyl)oxane-4-carboxylic acid

Exploring the Potential of 4-(3-ethynylphenyl)oxane-4-carboxylic acid (CAS No. 2228932-14-5) in Modern Chemistry and Drug Development

The compound 4-(3-ethynylphenyl)oxane-4-carboxylic acid (CAS No. 2228932-14-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This molecule, characterized by its oxane ring and ethynylphenyl moiety, offers a versatile platform for synthetic modifications, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting inflammation, metabolic disorders, and neurodegenerative diseases.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for 4-(3-ethynylphenyl)oxane-4-carboxylic acid?" The synthesis typically involves multi-step reactions, including Sonogashira coupling to introduce the ethynyl group and subsequent cyclization to form the oxane ring. The compound's carboxylic acid functionality further allows for derivatization, enabling the creation of esters, amides, and other derivatives with enhanced bioavailability or targeting capabilities. Recent studies highlight its potential as a key intermediate in the development of small-molecule inhibitors for protein-protein interactions, a hot topic in drug design.

In the context of green chemistry, another trending topic, 4-(3-ethynylphenyl)oxane-4-carboxylic acid has been explored for its compatibility with eco-friendly synthetic protocols. Researchers are investigating catalyst-free or biocatalytic approaches to reduce environmental impact while maintaining high yields. This aligns with the growing demand for sustainable chemical processes, a frequently searched term in academic and industrial circles. Additionally, its structural analogs have shown promise in biodegradable polymer research, addressing concerns about plastic waste—a pressing global issue.

The compound's physicochemical properties, such as solubility and stability, are also under scrutiny. Users often search for "How to improve the water solubility of 4-(3-ethynylphenyl)oxane-4-carboxylic acid derivatives?" Solutions include salt formation or PEGylation, techniques widely discussed in formulation science. Its logP value and hydrogen-bonding capacity make it a candidate for prodrug strategies, particularly in enhancing blood-brain barrier penetration—an area of intense interest for CNS drug development.

Beyond pharmaceuticals, CAS No. 2228932-14-5 has found niche applications in material science. Its conjugated system enables potential use in organic electronics, such as OLEDs or photovoltaic cells, topics frequently queried in renewable energy forums. The ethynyl group allows for click chemistry modifications, a technique dominating recent literature for its efficiency in polymer functionalization and bioconjugation.

Analytical characterization of this compound often involves advanced techniques like NMR spectroscopy and mass spectrometry, with researchers frequently searching for "Fragmentation patterns of 4-(3-ethynylphenyl)oxane-4-carboxylic acid in LC-MS." Such data is crucial for quality control in industrial production. Regulatory databases show increasing patent filings involving this scaffold, particularly in combination therapies for complex diseases—another trending search term in medicinal chemistry.

In conclusion, 4-(3-ethynylphenyl)oxane-4-carboxylic acid represents a multifaceted compound bridging diverse scientific disciplines. Its adaptability to structure-activity relationship studies and compatibility with cutting-edge synthetic methodologies position it as a molecule of enduring relevance. As research continues to uncover new applications—from targeted drug delivery to smart materials—this compound will likely remain a focal point in both academic and industrial research, addressing many of the pressing challenges articulated in today's most frequent scientific queries.